Cas no 21153-31-1 ( )

• Product Name: &nbsp
• CAS No: 21153-31-1
• MF: C₁₀H₁₈O₄S
• MW: 234.312522411346
• CID: 911187
• PubChem ID: 287565
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3-(2-carboxy-2-methylpropyl)sulfanyl-2,2-dimethylpropanoic acid
• 2,2,6,6-Tetramethyl-4-thia-heptandisaeure
• 2,2,6,6-tetramethyl-4-thia-heptanedioic acid
• 3-(3-hydroxy-2,2-dimethyl-3-oxopropyl)sulfanyl-2,2-dimethylpropanoic acid
• 3,3'-sulfanediylbis(2,2-dimethylpropanoic acid)
• 3,3'-thiobis(2,2-dimethylpropanoic acid)
• AC1L67NP
• AC1Q5RPT
• AG-J-08548
• AR-1E8840
• Bis-(2-carboxy-2-methyl-propyl)-sulfid
• CTK4E5977
• NSC147620
• thiodipivalic acid
• NSC-147620
• 21153-31-1
• DTXSID90301957
• 3-[(2-carboxy-2,2-dimethylethyl)sulfanyl]-2,2-dimethylpropanoic acid
• EN300-37434611
•  

• Inchi： 1S/C10H18O4S/c1-9(2,7(11)12)5-15-6-10(3,4)8(13)14/h5-6H2,1-4H3,(H,11,12)(H,13,14)
• InChI Key： LPMOTCHEBQYNQI-UHFFFAOYSA-N
• SMILES： S(CC(C(=O)O)(C)C)CC(C(=O)O)(C)C

Computed Properties

• Exact Mass: 234.09264
• Monoisotopic Mass: 234.09258022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 99.9Ų

Experimental Properties

• PSA: 74.6
• LogP: 1.94120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids